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Compound of Interest

Compound Name:
(R)-1-(1H-Imidazol-4-yl)propan-2-

amine dihydrochloride

Cat. No.: B1678790 Get Quote

Introduction: Understanding (R)-alpha-
methylhistamine dihydrochloride
(R)-alpha-methylhistamine dihydrochloride is a potent and selective agonist for the histamine

H3 receptor, demonstrating a high affinity with a Kd of 50.3 nM.[1] Its ability to cross the blood-

brain barrier makes it a valuable tool in neuroscience research, particularly in studies involving

histamine synthesis and release in the central nervous system.[2] This compound is

significantly more potent than histamine itself as an H3 agonist and exhibits high selectivity for

the H3 receptor over H1, H2, and H4 receptors.[1][3] Due to its specific biological activity,

precise handling and storage are paramount to ensure experimental reproducibility and user

safety. This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the proper management of this compound.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of (R)-alpha-methylhistamine

dihydrochloride is fundamental to its correct handling and storage.
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Property Value Source(s)

Synonyms

(R)(-)-α-Methylhistamine

dihydrochloride, (αR)-methyl-

1H-imidazole-5-ethanamine,

dihydrochloride

[4]

CAS Number 75614-89-0 [4]

Molecular Formula C₆H₁₁N₃ · 2HCl [5]

Molecular Weight 198.09 g/mol [2]

Appearance
White to off-white crystalline

solid
[5]

Solubility

Water: Soluble, DMSO: 20

mg/ml[5], Ethanol: 1 mg/ml[5],

PBS (pH 7.2): 10 mg/ml[5]

[5]

Purity ≥95% to ≥98% (HPLC) [5][6]

Safety and Handling Precautions
(R)-alpha-methylhistamine dihydrochloride is classified as an irritant, affecting the skin, eyes,

and respiratory system.[4][7] Adherence to strict safety protocols is therefore mandatory.

Hazard Identification and Personal Protective Equipment
(PPE)
The compound is categorized as causing skin irritation (H315), serious eye irritation (H319),

and may cause respiratory irritation (H335).[4] Therefore, appropriate personal protective

equipment must be worn at all times.

Eye/Face Protection: Chemical safety goggles or a face shield are required.[7][8]

Skin Protection: Wear protective gloves (e.g., nitrile) and a lab coat.[7][8]

Respiratory Protection: In cases of potential dust formation or inadequate ventilation, a

NIOSH/MSHA-approved respirator (e.g., N95 dust mask) should be used.[9]
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Workflow for Safe Handling
The following diagram outlines the essential steps for the safe handling of (R)-alpha-

methylhistamine dihydrochloride from receipt to disposal.
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Caption: Workflow for safe handling of (R)-alpha-methylhistamine dihydrochloride.
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First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[7]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, consult a physician.[7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and seek medical attention.[7]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[7]

Storage and Stability
Proper storage is critical to maintain the integrity and stability of (R)-alpha-methylhistamine

dihydrochloride.

Solid Compound
The solid, crystalline form of the compound should be stored at -20°C in a dry, well-ventilated

place, away from strong oxidizing agents.[4][5][6] When stored correctly, the solid is stable for

at least four years.[5] It is advisable to keep the container tightly closed to prevent moisture

absorption.

Stock Solutions
For optimal stability, stock solutions should be prepared, aliquoted into single-use volumes to

avoid repeated freeze-thaw cycles, and stored at low temperatures.[1]

Storage Temperature Shelf Life Source(s)

-20°C 1 month [1]

-80°C 6 months [1]
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It is recommended that working solutions for in vivo experiments be freshly prepared on the

day of use.[1]

Protocols for Solution Preparation
The following protocols provide step-by-step instructions for preparing stock solutions of (R)-

alpha-methylhistamine dihydrochloride. All preparations should be conducted in a well-

ventilated area, such as a chemical fume hood, while wearing the appropriate PPE.

Protocol 1: Preparation of a 10 mM Stock Solution in
Water

Calculate the required mass: For 1 mL of a 10 mM stock solution, the required mass is

calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 198.09 g/mol = 1.9809 mg

Weigh the compound: Accurately weigh approximately 1.98 mg of (R)-alpha-methylhistamine

dihydrochloride.

Dissolution: Add the weighed compound to a microcentrifuge tube. Add 1 mL of high-purity

water.

Ensure complete dissolution: Vortex the solution thoroughly. If necessary, use an ultrasonic

water bath for short intervals until the solid is completely dissolved.[10]

Storage: Aliquot the solution into single-use vials and store at -20°C for up to one month or

-80°C for up to six months.[1]

Protocol 2: Preparation of a 20 mg/mL Stock Solution in
DMSO

Weigh the compound: Accurately weigh 20 mg of (R)-alpha-methylhistamine dihydrochloride.

Dissolution: Add the weighed compound to a suitable vial. Add 1 mL of DMSO.
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Ensure complete dissolution: Vortex the solution. Gentle warming can aid dissolution in

DMSO, but avoid excessive heat to prevent degradation.[10]

Storage: Aliquot the solution into single-use vials and store at -20°C for up to one month or

-80°C for up to six months.[1]

Spill and Disposal Procedures
Spill Cleanup
In the event of a spill, ensure the area is well-ventilated and that appropriate PPE is worn.

Containment: For solid spills, prevent further spreading by carefully covering with a plastic

sheet or tarp.[8]

Cleanup: Mechanically collect the spilled solid (e.g., sweep up) and place it into a suitable,

labeled container for disposal.[7] Avoid creating dust.[8] For liquid spills, absorb with an inert

material and place in a sealed container.

Decontamination: Clean the spill area thoroughly with soap and water.[7]

Waste Disposal
Dispose of (R)-alpha-methylhistamine dihydrochloride and its containers in accordance with

local, state, and federal regulations.[4][7] Do not dispose of it with household garbage or allow

it to enter the sewage system.[4]

Conclusion
(R)-alpha-methylhistamine dihydrochloride is a valuable pharmacological tool that requires

careful handling and storage to ensure its efficacy and the safety of laboratory personnel. By

adhering to the guidelines outlined in this document, researchers can confidently and safely

incorporate this compound into their experimental workflows.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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